![molecular formula C20H23N3O2 B2865713 N-((6-cyclopropylpyrimidin-4-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide CAS No. 2176069-29-5](/img/structure/B2865713.png)
N-((6-cyclopropylpyrimidin-4-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((6-cyclopropylpyrimidin-4-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C20H23N3O2 and its molecular weight is 337.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Applications
Pyrazolopyrimidine derivatives have been investigated for their cytotoxic activities against various cancer cell lines. For instance, a study synthesized a series of pyrazolopyrimidines and evaluated their cytotoxicity, showing significant activity against HCT-116 and MCF-7 cell lines, indicating potential applications in cancer therapy (Rahmouni et al., 2016).
Antimicrobial and Antifungal Applications
Several pyrimidine derivatives have been synthesized and tested for their antimicrobial and antifungal properties. A notable example is the synthesis of N-(substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives, which exhibited moderate antifungal activities against phytopathogenic fungi, suggesting potential for agricultural applications (Wu et al., 2012).
Antiviral Applications
The development of pyrimidine thioglycoside analogs has been reported, with some compounds showing interesting activity against SARS-COV-2 and Avian Influenza H5N1 virus strains, indicating their potential as antiviral agents (Abu-Zaied et al., 2021).
Enzyme Inhibition for Therapeutic Applications
Pyrazole-based compounds have been explored for their ability to inhibit specific enzymes, such as the calcium-dependent protein kinase-1 in parasites like Toxoplasma gondii and Cryptosporidium parvum, demonstrating potential therapeutic applications in treating infections caused by these organisms (Zhang et al., 2014).
Synthesis and Biological Evaluation of Heterocycles
Research on pyrazolo and thienopyrazole derivatives has yielded new heterocyclic compounds with remarkable antibacterial, antifungal, and anticancer activities. These studies underscore the versatility of pyrimidine-based compounds in synthesizing new molecules with significant biological activities (Saber et al., 2019).
properties
IUPAC Name |
N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2/c24-19(21-13-17-12-18(15-6-7-15)23-14-22-17)20(8-10-25-11-9-20)16-4-2-1-3-5-16/h1-5,12,14-15H,6-11,13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKUDDECENMOTNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=NC(=C2)CNC(=O)C3(CCOCC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.